![molecular formula C9H11FN2O2 B2842460 Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate CAS No. 1305814-06-5](/img/structure/B2842460.png)
Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate
Overview
Description
Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate is a chemical compound with the molecular formula C9H10FNO2 . It is also known by its IUPAC name, ethyl (5-fluoro-2-pyridinyl)acetate .
Synthesis Analysis
The synthesis of Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate involves several stages . The process includes the reaction of 2-(5-fluoropyridin-2-yl)acetonitrile with ethanol in the presence of hydrogen chloride at 80°C for 3 hours . The reaction is then neutralized with saturated sodium bicarbonate and extracted with dichloromethane . The product is carried on to the next step without further purification .Molecular Structure Analysis
The molecular structure of Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate consists of a pyridine ring substituted with a fluorine atom at the 5-position and an ethyl acetate group at the 2-position .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate, focusing on six unique applications:
Medicinal Chemistry
Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate: is frequently used in medicinal chemistry for the synthesis of various pharmacologically active compounds. Its structure allows for the creation of derivatives that can act as potential inhibitors or modulators of specific biological targets, such as enzymes or receptors. This makes it valuable in the development of new drugs for treating diseases like cancer, neurological disorders, and infectious diseases .
Organic Synthesis
In organic synthesis, Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate serves as a versatile building block. Its functional groups enable it to participate in a variety of chemical reactions, including nucleophilic substitution, condensation, and cyclization reactions. This versatility is crucial for constructing complex organic molecules used in research and industrial applications .
Agrochemical Development
This compound is also utilized in the development of agrochemicals, such as herbicides and pesticides. Its ability to interact with biological systems makes it a candidate for creating compounds that can protect crops from pests and diseases. Researchers explore its derivatives to enhance the efficacy and selectivity of agrochemical agents .
Material Science
In material science, Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate is used to synthesize novel materials with unique properties. For example, it can be incorporated into polymers to modify their physical and chemical characteristics, such as thermal stability, solubility, and mechanical strength. These modified polymers have applications in coatings, adhesives, and electronic materials .
Biochemical Research
Biochemical research often employs this compound as a probe or reagent to study enzyme mechanisms and protein interactions. Its specific structure allows it to bind to certain proteins or enzymes, providing insights into their function and aiding in the design of inhibitors or activators. This is particularly useful in understanding metabolic pathways and developing therapeutic strategies .
Pharmaceutical Formulation
In pharmaceutical formulation, Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate is explored for its potential to enhance drug delivery systems. Its chemical properties can be leveraged to improve the solubility, stability, and bioavailability of active pharmaceutical ingredients. This can lead to more effective and efficient drug formulations, improving patient outcomes .
Future Directions
Fluoropyridines, including Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate, present a special interest as potential imaging agents for various biological applications . The introduction of fluorine atoms into lead structures is a common modification in the search for new agricultural products with improved physical, biological, and environmental properties . Therefore, future research may focus on exploring the potential applications of Ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate in these areas.
properties
IUPAC Name |
ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11FN2O2/c1-2-14-9(13)6-12-8-4-3-7(10)5-11-8/h3-5H,2,6H2,1H3,(H,11,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLRPJCSCDVNVJB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CNC1=NC=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11FN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1305814-06-5 |
Source
|
| Record name | ethyl 2-[(5-fluoropyridin-2-yl)amino]acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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